Cas no 378-59-6 (Pregn-4-ene-3,20-dione,6-fluoro-17,21-dihydroxy-16-methyl-, (6a,16a)- (9CI))

Pregn-4-ene-3,20-dione,6-fluoro-17,21-dihydroxy-16-methyl-, (6a,16a)- (9CI) structure
378-59-6 structure
Product Name:Pregn-4-ene-3,20-dione,6-fluoro-17,21-dihydroxy-16-methyl-, (6a,16a)- (9CI)
CAS No:378-59-6
MF:C22H31FO4
MW:378.47755074501
CID:318073
PubChem ID:101667
Update Time:2025-04-19

Pregn-4-ene-3,20-dione,6-fluoro-17,21-dihydroxy-16-methyl-, (6a,16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregn-4-ene-3,20-dione,6-fluoro-17,21-dihydroxy-16-methyl-, (6a,16a)- (9CI)
    • (6S,8R,9S,10R,13S,14S,16R,17R)-6-fluoro-17-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
    • A,21-dihydroxy-16-
    • AC1L2RAQ
    • AC1Q6OC4
    • A-fluoro-17-
    • A-methylpregn-4-ene-3,20-dione
    • AR-1H2629
    • EINECS 206-827-5
    • NSC63320
    • 378-59-6
    • SCHEMBL11201705
    • NSC 63320
    • NSC-63320
    • DTXSID101154237
    • 6-alpha-Fluoro-17-alpha,21-dihydroxy-16-alpha-methylpregn-4-ene-3,20-dione
    • Pregn-4-ene-3,20-dione, 6-fluoro-17,21-dihydroxy-16-methyl-, (6alpha,16alpha)-
    • CHEMBL3250359
    • NS00041751
    • Inchi: 1S/C22H31FO4/c1-12-8-16-14-10-18(23)17-9-13(25)4-6-20(17,2)15(14)5-7-21(16,3)22(12,27)19(26)11-24/h9,12,14-16,18,24,27H,4-8,10-11H2,1-3H3/t12-,14-,15+,16+,18+,20-,21+,22+/m1/s1
    • InChI Key: OWHJNSYSENMCSN-QPUULIFRSA-N
    • SMILES: F[C@@H]1C2=CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@](C(CO)=O)([C@H](C)C[C@H]3[C@@H]2C1)O)=O

Computed Properties

  • Exact Mass: 378.22073
  • Monoisotopic Mass: 378.22063763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 717
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.